2-(2-Amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl)-5-((4-fluorobenzyl)oxy)phenol

• IUPAC Name: 2-[2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl]-5-[(4-fluorophenyl)methoxy]phenol
• InChI: InChI=1S/C25H22FN3O4/c1-2-31-21-5-3-4-6-22(21)33-23-14-28-25(27)29-24(23)19-12-11-18(13-20(19)30)32-15-16-7-9-17(26)10-8-16/h3-14,30H,2,15H2,1H3,(H2,27,28,29)
• InChI Key: QRMOQAQBVLGPTD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OC2=CN=C(N=C2C3=C(C=C(C=C3)OCC4=CC=C(C=C4)F)O)N
• Molecular Formula: C25H22FN3O4
• Molecular Weight: 447.5 g/mol

Description

2-(2-Amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl)-5-((4-fluorobenzyl)oxy)phenol is a novel chemical compound with potential applications in scientific research. It is a kinase inhibitor that has been shown to have significant effects on biochemical and physiological processes in the body. In

Scientific Research Applications

Fluorinated Derivatives for Intracellular pH Measurement

Fluorinated derivatives of o-aminophenol, which share structural similarities with the specified compound, have been developed for measuring intracellular pH. These derivatives are designed to exhibit pH sensitivity within physiological ranges and show negligible affinity for other physiological ions. The fluorinated analogs, such as N-ethyl-5-fluoro-2-aminophenol N,O-diacetate, have been specifically prepared to exhibit significant shifts in titration, making them suitable for biological applications (Rhee, Levy, & London, 1995).

Synthesis of Heterocyclic Phenols

Research into the synthesis of new heterocyclic phenols has led to the preparation of compounds like 9-Hydroxypyrido[1,2-a]pyrimidin-4-one through condensation processes. These syntheses explore the interactions between different phenolic and pyrimidinyl groups, contributing to the understanding of chemical behavior and potential applications of such compounds in various fields, including medicinal chemistry (Dennin, Blondeau, & Sliwa, 1991).

Metal Complexes and Catalytic Activities

Studies have also focused on the preparation and characterization of metal complexes involving phenolate-type ligands. These complexes have shown significant activities, such as catecholase and DNA cleavage activities, which can be applied in biochemical and environmental studies. The research emphasizes the role of phenolate ligands in stabilizing metal complexes and influencing their reactive properties (Peralta et al., 2010).

Antibacterial Agents and Molecular Modeling

Furthermore, derivatives of 2,4-diamino-5-benzylpyrimidines, which are structurally related to the specified compound, have been developed and analyzed for their antibacterial properties. The synthesis of these derivatives through condensation with phenols in acidic mediums provides insight into the potential for developing new antibacterial agents. Molecular modeling has been used to understand the activity of these compounds relative to established drugs like trimethoprim, offering a foundation for further drug development (Stuart et al., 1983).